2-ethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide

• IUPAC Name: 2-ethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H17N3O2S/c1-3-22-10-15(21)19-13-7-4-6-12(11(13)2)16-20-14-8-5-9-18-17(14)23-16/h4-9H,3,10H2,1-2H3,(H,19,21)
• InChI Key: UQDFLIMKRJFLOE-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=CC(=C1C)C2=NC3=C(S2)N=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol
• CAS No.: 896678-62-9

Description

2-ethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C17H17N3O2S and its molecular weight is 327.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activities

• Anticancer Potential : The synthesis of new pyridine-linked thiazole derivatives, including structures similar to the given compound, has shown promising anticancer activities. Specifically, certain derivatives exhibited significant antiproliferative effects against liver carcinoma (HepG2) and breast cancer (MCF-7) cell lines, suggesting potential therapeutic applications in cancer treatment. The docking studies provided insights into the binding sites of these compounds with Rho-associated protein kinase (ROCK-1), highlighting their mechanism of action (Alaa M. Alqahtani & A. Bayazeed, 2020).

Antimicrobial Activities

• Antimicrobial Effects : Research on thiazoles and their fused derivatives, including structures akin to the mentioned compound, demonstrated in vitro antimicrobial activity against bacterial and fungal strains. This indicates their potential as antimicrobial agents, which could be explored further for the development of new antimicrobial drugs (Wagnat W. Wardkhan et al., 2008).

Intermediate in Heterocyclic Compound Synthesis

• Heterocyclic Syntheses : Compounds similar to the query have been utilized as intermediates in the synthesis of diverse heterocyclic structures. These synthesized compounds, including thiazolo[3,2-a]pyridines and their derivatives, have been established based on analytical and spectral data, showcasing the versatility of such compounds in the creation of novel chemical entities (Y. Ammar et al., 2005).